Cas no 6538-82-5 (Crotonobetaine Hydrochloride)

• Product Name: Crotonobetaine Hydrochloride
• CAS No: 6538-82-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 513468
• PubChem ID: 6444550
• Update Time: 2025-07-23

Crotonobetaine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Crotonoylbetaine Hydrochloride
• Levocarnitine Related Compound A
• Crotonobetaine Hydrochloride
• [(E)-3-carboxyprop-2-enyl]-trimethylazanium,chloride
• 2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, chloride (1:1)
• 2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-,chloride
• 3-carboxy-N,N,N-triMethyl-2-propen-1-aMiniuM chloride
• Apocarnitin-hydrochlorid
• Crotonbetain-chlorid
• Crotonsaeurebetain-chlorid
• Crotonsaeurebetain-chlorid [German]
• Ammonium, (3-carboxyallyl)trimethyl-, chloride
• 6538-82-5
• (E)-3-Carboxy-N,N,N-trimethylprop-2-en-1-aminium chloride
• 3-Carboxy-N,N,N-trimethylprop-2-en-1-aminium chloride
• (2E)-3-Carboxy-N,N,N-trimethyl-2-propen-1-aminium chloride (1:1)
• Levocarnitine impurity A
• X7E9C9R1UY
• 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, chloride (1:1), (2E)-
• 3-Carboxy-N,N,N-trimethylprop-2-en-1-aminiumchloride
• (2EZ)-4-(Trimethylazaniumyl)but-2-enoic Acid Chloride (Crotonobetaine Hydrochloride)
• 144205-67-4
• 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, chloride
• 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, chloride (1:1)
• UNII-X7E9C9R1UY
• (3-Carboxyallyl)trimethylammonium chloride
• [(2E)-3-CARBOXYPROP-2-EN-1-YL]TRIMETHYLAZANIUM CHLORIDE
• [(E)-3-carboxyprop-2-enyl]-trimethylazanium;chloride
• G78432

• Inchi： 1S/C7H13NO2.ClH/c1-8(2,3)6-4-5-7(9)10;/h4-5H,6H2,1-3H3;1H/b5-4+;
• InChI Key： PUKNFWRLBQXPFL-FXRZFVDSSA-N
• SMILES： [Cl-].OC(/C=C/C[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.071306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: -2.66260

Crotonobetaine Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on Crotonobetaine Hydrochloride

Introduction to Crotonobetaine Hydrochloride (CAS No: 6538-82-5)

Crotonobetaine Hydrochloride, with the chemical formula C₆H₁₁NO₃·HCl, is a significant compound in the field of pharmaceuticals and biochemical research. Its unique structural properties and biological activities have garnered considerable attention from scientists and researchers worldwide. This introduction aims to provide a comprehensive overview of Crotonobetaine Hydrochloride, including its chemical properties, applications, and the latest research findings.

The molecular structure of Crotonobetaine Hydrochloride consists of a betaine moiety attached to a crotonic acid derivative. This configuration imparts exceptional chelating and buffering capabilities, making it an invaluable compound in various biochemical processes. The presence of the hydrochloride salt form enhances its solubility and stability, facilitating its use in aqueous solutions and formulations.

In recent years, Crotonobetaine Hydrochloride has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its role as an osmolyte, which helps in protecting cells from osmotic stress. This property is particularly relevant in conditions such as dehydration, kidney failure, and other disorders where cellular integrity is compromised.

Research has also highlighted the anti-inflammatory and analgesic properties of Crotonobetaine Hydrochloride. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting the release of pro-inflammatory cytokines. Additionally, its ability to interact with pain receptors suggests its potential as an alternative or adjunctive treatment for chronic pain management.

The compound's chelating properties have opened new avenues in metallodrug development. By forming stable complexes with metal ions, Crotonobetaine Hydrochloride can enhance the bioavailability and reduce the toxicity of metal-based therapeutics. This has significant implications for treatments involving transition metals such as platinum, which is commonly used in chemotherapy.

Recent advancements in nanotechnology have further expanded the applications of Crotonobetaine Hydrochloride. Researchers are exploring its use as a stabilizing agent in nanocarrier systems for drug delivery. The compound's ability to form stable nanoparticles improves the targeted delivery of therapeutic agents, thereby increasing treatment efficacy and minimizing side effects.

The role of Crotonobetaine Hydrochloride in enzyme inhibition has also been a subject of intense study. Its structural similarity to natural substrates allows it to bind to specific enzymes, modulating their activity. This has potential implications in the development of novel enzyme inhibitors for treating metabolic disorders and infectious diseases.

Eco-friendly applications of Crotonobetaine Hydrochloride are emerging as another area of interest. Its biodegradability and low environmental impact make it a promising candidate for green chemistry initiatives. Researchers are investigating its use as a sustainable alternative in industrial processes that require chelating or buffering agents.

The synthesis of derivatives of Crotonobetaine Hydrochloride has opened new possibilities for drug discovery. By modifying its structure, scientists can create compounds with enhanced pharmacological properties. These derivatives are being tested for their efficacy in treating various diseases, including neurological disorders and cancer.

The future prospects of Crotonobetaine Hydrochloride look promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its mechanisms of action continues to grow, so does its potential to contribute to advancements in medicine and biotechnology.